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Compound of Interest

Compound Name: OXA-11

CAS No.: 1257994-15-2

Cat. No.: B609795

Get Quote

Status: Operational Operator: Senior Application Scientist (Dr. A. Vance) Ticket ID: OXA11-

SENS-OPT-001 Subject: Troubleshooting false negatives and enhancing sensitivity in OXA-11
(Class D ESBL) detection.

Introduction: The "Stealth" ESBL Challenge
Welcome to the Technical Support Center. You are likely here because your clinical isolates are

showing high-level resistance to Ceftazidime (CAZ), yet they are testing negative on standard

ESBL confirmatory tests (e.g., CLSI phenotypic confirmatory disk diffusion).

The Core Problem: Standard ESBL tests rely on the synergy between a cephalosporin and

clavulanic acid. However, OXA-11 is a Class D β-lactamase (specifically a variant of OXA-10).

[1] Unlike Class A ESBLs (TEM, SHV, CTX-M), OXA-type enzymes are poorly inhibited by

clavulanate. Consequently, standard protocols yield false negatives, allowing these multidrug-

resistant strains to spread undetected.

To enhance sensitivity, we must shift from "inhibition-based" detection to hydrolysis-based and

SNP-specific molecular detection.
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Module 1: Phenotypic Troubleshooting
Why did my standard ESBL test fail?

FAQ: The Clavulanate Paradox
Q: My isolate has a Ceftazidime MIC >32 µg/mL, but the CAZ/Clavulanate synergy test is

negative. Is this an error? A: No, this is the hallmark phenotype of OXA-11. The enzyme

hydrolyzes ceftazidime efficiently but is not inhibited by clavulanate.

Diagnostic Algorithm (DOT Visualization):
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Caption: Decision tree distinguishing OXA-11 from Class A ESBLs and AmpC based on

inhibitor profiles.

Protocol 1: The High-Salt Hydrolysis Assay
OXA enzymes often show altered activity in high ionic strength environments. While not

definitive, this can aid in phenotypic screening.[2]
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Prepare Mueller-Hinton Agar supplemented with 200 mM NaCl.

Inoculate with 0.5 McFarland standard suspension.

Place Disks: Ceftazidime (30 µg) and Cefotaxime (30 µg).

Incubate: 18-24h at 37°C.

Interpretation: OXA-11 typically retains high-level resistance to Ceftazidime even in high salt,

whereas some other weakly active OXA variants may show zone expansion (inhibition of

activity) due to the salt effect.

Module 2: Molecular Sensitivity (The Gold Standard)
How do I distinguish OXA-11 from OXA-10?

The Technical Hurdle: OXA-11 differs from its parent, OXA-10, by only two amino acids. The

critical mutation conferring Ceftazidime resistance is Gly157Asp (GGC → GAC) [1]. Standard

PCR primers targeting the blaOXA-10 family will amplify both susceptible (OXA-10) and

resistant (OXA-11) genes, leading to low specificity.

Solution: Allele-Specific PCR (AS-PCR)
To enhance specificity, you must design primers where the 3' end matches the mutant base

exactly but mismatches the wild type.

Target Mutation:

Wild Type (OXA-10): Glycine at 157 (Codon GGC)

Mutant (OXA-11): Aspartate at 157 (Codon GAC)

AS-PCR Primer Strategy (DOT Visualization):
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Scenario A: Wild Type Template (OXA-10)

Scenario B: Mutant Template (OXA-11)

Template: 5'-...GGC...-3'

3' Mismatch (C vs G)
NO EXTENSION

Primer (Mutant Specific): 3'-...CTG-5'

Template: 5'-...GAC...-3'

3' Perfect Match (C vs G)
EXTENSION PROCEEDS

Primer (Mutant Specific): 3'-...CTG-5'

Click to download full resolution via product page

Caption: Mechanism of Allele-Specific PCR. The primer's 3' end targets the 'A' in the GAC

codon (Asp157).

Protocol 2: Optimized AS-PCR for Gly157Asp
Forward Primer (Specific): Design to end exactly on the A of the 157 codon (GAC).

Sequence Tip: Introduce a deliberate "destabilizing" mismatch at the -2 position

(penultimate base) to increase specificity.

Reverse Primer (Conserved): Target a conserved region downstream (approx 400bp) in the

blaOXA framework.

Cycling Conditions:

Use a High-Fidelity Polymerase (Taq lacks the discrimination power).

Annealing Temp: Set exactly to the Tm of the matched primer (approx 62°C). Do not use a

gradient; precision is key.
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Validation: Run alongside a known OXA-10 control. Amplification should only occur in the

OXA-11 sample.

Module 3: Emerging High-Sensitivity Methods
Is there a faster, isothermal alternative?

CRISPR-Cas12a Trans-Cleavage Assay
For labs equipped for next-gen diagnostics, CRISPR-Cas12a offers attomolar sensitivity and

single-base specificity [2].

Mechanism: Cas12a binds to the specific dsDNA target (the Gly157Asp mutation). Upon

binding, it activates "collateral cleavage," indiscriminately shredding ssDNA reporters

(fluorophore-quencher probes) in the mix, generating a fluorescent signal.

Troubleshooting Low Signal in CRISPR Assays:

Issue: High background fluorescence.

Fix: Ensure the gRNA spacer sequence covers the mutation site. The PAM site (TTTV)

must be adjacent to the target. If the mutation is far from a PAM site, this method loses

sensitivity.

Issue: Low Signal-to-Noise Ratio.

Fix: Incorporate a pre-amplification step (RPA - Recombinase Polymerase Amplification)

for 15 minutes prior to Cas12a addition. This boosts the target copy number for the

enzyme to find.

Summary Data Table: Comparison of Detection Methods
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Feature
Phenotypic
(DDST)

PCR
(Universal
OXA)

AS-PCR
(Specific)

CRISPR-
Cas12a

Target Enzyme Activity
blaOXA Gene

Family

Gly157Asp

Mutation

Gly157Asp

Mutation

Sensitivity
Low (False

Negatives)
High Very High Ultra-High

Specificity
Low (Confused

w/ AmpC)

Low (Cannot diff.

OXA-10)
High High

Time 24-48 Hours 3-4 Hours 3-4 Hours < 1 Hour

Cost $ $

Key Reagent
CAZ +

Clavulanate
Taq Polymerase Hi-Fi Polymerase Cas12a + gRNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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